Cas no 1601865-33-1 (1-(tert-Butoxy)-1-(iodomethyl)cycloheptane)

• Product Name: 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane
• CAS No: 1601865-33-1
• MF: C₁₂H₂₃IO
• MW: 310.214896440506
• CID: 5710054
• PubChem ID: 114772170
• Update Time: 2025-08-05

1-(tert-Butoxy)-1-(iodomethyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1601865-33-1
• 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane
• EN300-1134382

• Inchi： 1S/C12H23IO/c1-11(2,3)14-12(10-13)8-6-4-5-7-9-12/h4-10H2,1-3H3
• InChI Key： QXPRQKQQNWWEIA-UHFFFAOYSA-N
• SMILES： ICC1(CCCCCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 310.07936g/mol
• Monoisotopic Mass: 310.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane

Introduction to 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane (CAS No: 1601865-33-1)

1-(tert-Butoxy)-1-(iodomethyl)cycloheptane, identified by its Chemical Abstracts Service (CAS) number 1601865-33-1, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound belongs to the class of cycloalkanes modified with both an iodomethyl group and a tert-butoxy protective group, making it a versatile intermediate in the development of complex molecular architectures. The structural features of this molecule contribute to its utility in various synthetic pathways, particularly in the construction of heterocyclic compounds and the preparation of functionalized derivatives.

The tert-butoxy moiety in 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane serves as a crucial protecting group, which is often employed to shield reactive hydroxyl or carboxyl functionalities during synthetic processes. This protection is essential in multi-step syntheses where selective reactivity is required. The presence of the iodomethyl group provides a reactive site for further functionalization, enabling the introduction of additional substituents through nucleophilic substitution reactions. Such modifications are pivotal in medicinal chemistry, where the introduction of specific functional groups can enhance drug-like properties such as solubility, bioavailability, and target binding affinity.

In recent years, there has been growing interest in the application of cycloalkyl derivatives like 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane in the development of novel therapeutic agents. The cycloheptane ring itself is a common scaffold in biologically active molecules, exhibiting properties that can be fine-tuned through structural modifications. Researchers have leveraged this compound to explore new pharmacophores, particularly in the realms of anti-inflammatory and anticancer therapies. The iodomethyl functionality has been particularly useful in constructing complex molecules via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in drug discovery.

One notable area where 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into synthetic strategies, chemists have been able to develop potent inhibitors that target specific kinases. The tert-butoxy group ensures that other reactive sites remain protected until the desired modification is achieved, allowing for precise control over the synthesis process.

The pharmaceutical industry has also explored derivatives of 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane for their potential antimicrobial properties. Structural analogs of this compound have been investigated for their ability to interact with bacterial cell walls or interfere with essential metabolic pathways. The iodine atom's reactivity allows for further derivatization, enabling the creation of compounds with enhanced antimicrobial activity. Such research is particularly relevant in the face of increasing antibiotic resistance, where novel therapeutic strategies are urgently needed.

Another emerging application of 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane is in materials science. The unique structural properties of this compound make it a valuable building block for polymers and advanced materials. Researchers have utilized its reactivity to create polymers with tailored mechanical and thermal properties. These materials find applications in various industries, including electronics and coatings, where specific material characteristics are essential for optimal performance.

The synthesis of 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane itself involves carefully controlled reactions to ensure high yield and purity. Typically, it is prepared through the reaction of cycloheptanol with methyl iodide under acidic conditions, followed by protection with di-tert-butyl dicarbonate (Boc₂O). This synthetic route highlights the importance of protecting groups in multi-step organic synthesis and underscores the utility of tert-butoxy groups for stabilizing reactive intermediates.

Recent advances in synthetic methodologies have further enhanced the accessibility and versatility of 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production processes. These innovations not only improve laboratory-scale preparations but also hold promise for industrial applications, where scalability and cost-effectiveness are critical factors.

In conclusion, 1-(tert-Butoxy)-1-(iodomethyl)cycloheptane (CAS No: 1601865-33-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceutical research underscores its importance in drug development efforts aimed at addressing various diseases. Additionally, its applications in materials science highlight its versatility beyond traditional medicinal chemistry applications. As research continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its place as a valuable tool in scientific exploration.